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Compound of Interest

Compound Name: C5-Conh-C2-N-CH3
Cat. No.: B15542061
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of
N-ethyl-N-methylpentanamide. The document summarizes its core computed data, outlines
detailed experimental protocols for its synthesis and characterization, and presents a logical
workflow for its preparation and analysis.

Core Chemical Properties

N-ethyl-N-methylpentanamide is a tertiary amide with the molecular formula C8H17NO.[1]
While extensive experimental data is not readily available in public databases, a significant
amount of information has been computationally generated, providing valuable insights into its
molecular characteristics.

Summary of Physicochemical Data

The following table summarizes the key computed physicochemical properties of N-ethyl-N-
methylpentanamide. These values are derived from computational models and provide
estimations of the compound's characteristics.[1]
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Property Value Source

Molecular Formula C8H17NO PubChem[1]
Molecular Weight 143.23 g/mol PubChem[1]
IUPAC Name N-ethyl-N-methylpentanamide PubChem[1]
SMILES CCCCC(=O)N(C)cC PubChem[1]

INnChI=1S/C8H17NO/c1-4-6-7-
InChl PubChem[1]
8(10)9(3)5-2/h4-7H2,1-3H3

GXQHMTIDBMCUOS-
InChiKey PubChem[1]
UHFFFAOYSA-N

XLogP3 15 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 4 PubChem[1]
Exact Mass 143.131014166 Da PubChem[1]
Monoisotopic Mass 143.131014166 Da PubChem[1]
Topological Polar Surface Area  20.3 A2 PubChem[1]
Heavy Atom Count 10 PubChem[1]

Experimental Protocols

While specific experimental protocols for N-ethyl-N-methylpentanamide are not widely
published, standard synthetic and analytical methodologies for tertiary amides are well-
established. The following protocols are adapted from established procedures for analogous
compounds and provide a robust framework for the synthesis and characterization of the title
compound.

Synthesis of N-ethyl-N-methylpentanamide
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A common and effective method for the synthesis of N-ethyl-N-methylpentanamide is the
acylation of N-ethylmethylamine with pentanoyl chloride.

Materials and Reagents:

Pentanoyl chloride

e N-ethylmethylamine

e Anhydrous dichloromethane (DCM) or other suitable aprotic solvent
 Triethylamine (Et3N) or another non-nucleophilic base

e Saturated agueous sodium bicarbonate (NaHCO3) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2S04)
» Round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel

e |ce bath

Separatory funnel
Procedure:

 In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere
(e.g., nitrogen or argon), dissolve N-ethylmethylamine (1.0 equivalent) and triethylamine (1.1
equivalents) in anhydrous dichloromethane.

e Cool the stirred solution to 0 °C using an ice bath.

 |n a separate dropping funnel, prepare a solution of pentanoyl chloride (1.0 equivalent) in
anhydrous dichloromethane.
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e Add the pentanoyl chloride solution dropwise to the cooled amine solution over a period of
15-30 minutes. A white precipitate of triethylammonium chloride will form.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-2 hours, or until reaction completion is confirmed by Thin Layer
Chromatography (TLC).

e Quench the reaction by the slow addition of water.

» Transfer the mixture to a separatory funnel and wash sequentially with 1M HCI, saturated
agueous NaHCO3, and brine.

» Dry the organic layer over anhydrous MgSO4 or Na2S04, filter, and concentrate the solvent
using a rotary evaporator to yield the crude N-ethyl-N-methylpentanamide.

e The crude product can be further purified by vacuum distillation or column chromatography
on silica gel.

Characterization of N-ethyl-N-methylpentanamide

The identity and purity of the synthesized product should be confirmed using a combination of
spectroscopic techniques.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Dissolve a small amount of the purified product in a deuterated solvent
(e.g., chloroform-d, CDCI3) in an NMR tube.

 Instrumentation: Acquire 1H and 13C NMR spectra on a standard NMR spectrometer (e.g.,
400 MHz).

o Expected 1H NMR Data: The spectrum is expected to show characteristic signals for the N-
ethyl group (a quartet for the methylene protons and a triplet for the methyl protons), the N-
methyl group (a singlet), and the pentanoyl group (a triplet for the alpha-methylene protons,
and multiplets for the other methylene protons and a triplet for the terminal methyl group).

o Expected 13C NMR Data: The spectrum will display distinct peaks corresponding to the
carbonyl carbon, and the carbons of the ethyl, methyl, and pentanoyl groups.
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2. Infrared (IR) Spectroscopy

o Sample Preparation: A thin film of the neat liquid sample can be prepared between two salt
plates (e.g., NaCl or KBr).

e Instrumentation: Record the IR spectrum using a Fourier-transform infrared (FTIR)
spectrometer.

o Expected Data: The IR spectrum should exhibit a strong absorption band around 1640-1680
cm-1 corresponding to the C=0 stretching vibration of the tertiary amide.

3. Mass Spectrometry (MS)
o Sample Preparation: Introduce a dilute solution of the sample into the mass spectrometer.

 Instrumentation: Analyze the sample using a mass spectrometer, for example, with electron
ionization (EI) or electrospray ionization (ESI).

o Expected Data: The mass spectrum will show the molecular ion peak [M]+ corresponding to
the molecular weight of N-ethyl-N-methylpentanamide (m/z = 143.23). Characteristic
fragmentation patterns will also be observed.

Visualized Workflows

The following diagrams illustrate the logical workflow for the synthesis and characterization of
N-ethyl-N-methylpentanamide.
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Caption: Synthetic workflow for N-ethyl-N-methylpentanamide.
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Caption: Analytical workflow for structural confirmation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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